Cas no 864762-49-2 (3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one)

3-(2,4-Dimethoxyphenyl)-7-hydroxy-4-methyl-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one is a synthetic coumarin derivative with a unique structural framework, combining a chromen-2-one core with substituted phenyl and methylpiperazine moieties. This compound exhibits potential biological activity due to its multifunctional design, featuring electron-donating methoxy groups at the 2- and 4-positions of the phenyl ring, a hydroxyl group at the 7-position for enhanced solubility, and a 4-methylpiperazine moiety that may improve pharmacokinetic properties. The methyl group at the 4-position of the chromen-2-one scaffold contributes to structural stability, while the (4-methylpiperazin-1-yl)methyl substitution at the 8-position offers potential for targeted interactions. These structural characteristics make it a promising candidate for further investigation in medicinal chemistry applications, particularly as a scaffold for developing novel bioactive molecules with optimized physicochemical properties.

3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one structure

864762-49-2 structure

Product Name:3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one

CAS No:864762-49-2

MF:C₂₄H₂₈N₂O₅

MW:424.489526748657

CID:5421120

Update Time:2025-07-02

3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

- 3-(2,4-dimethoxyphenyl)-4-methyl-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-2-oxochromen-7-olate
- 3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one
- Inchi： 1S/C24H28N2O5/c1-15-17-7-8-20(27)19(14-26-11-9-25(2)10-12-26)23(17)31-24(28)22(15)18-6-5-16(29-3)13-21(18)30-4/h5-8,13,27H,9-12,14H2,1-4H3
- InChI Key： ZZTQRLOAILEKFU-UHFFFAOYSA-N
- SMILES： C1(=O)OC2=C(CN3CCN(C)CC3)C(O)=CC=C2C(C)=C1C1=CC=C(OC)C=C1OC

3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3385-3645-2μmol	3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one	864762-49-2	2μmol	$57.0	2023-09-11
Life Chemicals	F3385-3645-5μmol	3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one	864762-49-2	5μmol	$63.0	2023-09-11
Life Chemicals	F3385-3645-10μmol	3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one	864762-49-2	10μmol	$69.0	2023-09-11
Life Chemicals	F3385-3645-20μmol	3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one	864762-49-2	20μmol	$79.0	2023-09-11
Life Chemicals	F3385-3645-1mg	3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one	864762-49-2	1mg	$54.0	2023-09-11
Life Chemicals	F3385-3645-2mg	3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one	864762-49-2	2mg	$59.0	2023-09-11
Life Chemicals	F3385-3645-3mg	3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one	864762-49-2	3mg	$63.0	2023-09-11
Life Chemicals	F3385-3645-4mg	3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one	864762-49-2	4mg	$66.0	2023-09-11
Life Chemicals	F3385-3645-5mg	3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one	864762-49-2	5mg	$69.0	2023-09-11
Life Chemicals	F3385-3645-10mg	3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one	864762-49-2	10mg	$79.0	2023-09-11

3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one Related Literature

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Additional information on 3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one

Recent Advances in the Study of 3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one (CAS: 864762-49-2)

The compound 3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one (CAS: 864762-49-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This coumarin derivative, characterized by its unique structural features, has been the subject of multiple studies aimed at elucidating its mechanism of action, therapeutic potential, and synthetic pathways. This research brief consolidates the latest findings and provides a comprehensive overview of the current state of knowledge regarding this compound.

Recent studies have focused on the synthesis and optimization of 3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs a multi-step process involving palladium-catalyzed cross-coupling reactions and selective methylation. The authors reported a significant improvement in overall yield (up to 65%) compared to previous methods, making this compound more accessible for further pharmacological evaluation.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against several kinase targets, including PI3K and mTOR, which are critically involved in cancer cell proliferation and survival. In vitro studies using human cancer cell lines demonstrated IC50 values in the low micromolar range, with particularly strong activity against breast and prostate cancer cells. Mechanistic studies suggest that the compound induces apoptosis through the mitochondrial pathway and inhibits angiogenesis by suppressing VEGF expression.

Structural-activity relationship (SAR) studies have been conducted to explore modifications of the core structure. Researchers have found that the 2,4-dimethoxyphenyl group at position 3 and the 4-methylpiperazinylmethyl moiety at position 8 are crucial for maintaining high biological activity. However, slight modifications to the hydroxy group at position 7 have shown potential for improving solubility without compromising activity, opening new avenues for drug development.

Recent preclinical evaluations have extended beyond oncology, with emerging evidence suggesting potential applications in neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience reported that this compound exhibits neuroprotective effects in models of Alzheimer's disease, possibly through modulation of tau phosphorylation and reduction of oxidative stress. These findings highlight the multifaceted therapeutic potential of this molecule.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies indicate moderate oral bioavailability and rapid metabolism, necessitating further structural optimization or formulation development. Current research efforts are focused on prodrug strategies and nanoparticle delivery systems to address these limitations.

In conclusion, 3-(2,4-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one represents a promising scaffold for drug development across multiple therapeutic areas. The compound's unique structural features and diverse biological activities warrant continued investigation. Future research directions should focus on improving pharmacokinetic properties, exploring combination therapies, and conducting more comprehensive in vivo efficacy and safety studies.